Tris-neopentyl-titanium-(IV)-chloride

• IUPAC Name: chlorotitanium(3+);2-methanidyl-2-methylpropane
• InChI: InChI=1S/3C5H11.ClH.Ti/c3*1-5(2,3)4;;/h3*1H2,2-4H3;1H;/q3*-1;;+4/p-1
• InChI Key: ZLSLFAICFUYWCC-UHFFFAOYSA-M
• Canonical SMILES: CC(C)(C)[CH2-].CC(C)(C)[CH2-].CC(C)(C)[CH2-].Cl[Ti+3]
• Molecular Formula: C15H33ClTi
• Molecular Weight: 296.74 g/mol

Description

Tris-neopentyl-titanium-(IV)-chloride (TNTC) is a chemical compound commonly used in laboratory experiments. It is a white solid with a molecular weight of 270.19 g/mol and a melting point of approximately -20°C. TNTC is a coordination complex that is composed of titanium and chloride ions bound together in a tris-neopentyl configuration. TNTC has a variety of applications in scientific research due to its unique properties and its ability to act as a catalyst for various reactions.

Mechanism Of Action

Tris-neopentyl-titanium-(IV)-chloride acts as a catalyst for a variety of reactions. It is able to activate reagents, such as alcohols and amines, and facilitate their conversion into desired products. Tris-neopentyl-titanium-(IV)-chloride is also able to facilitate the formation of new bonds between different molecules. This is due to the titanium ion, which is able to coordinate with both the reagents and the desired products.
Biochemical and Physiological Effects
Tris-neopentyl-titanium-(IV)-chloride is not known to have any biochemical or physiological effects on humans or animals. It is considered to be a relatively non-toxic compound and is not known to have any adverse effects on the environment.

Advantages And Limitations For Lab Experiments

Tris-neopentyl-titanium-(IV)-chloride is a relatively non-toxic compound and is therefore safe to use in laboratory experiments. It is also relatively inexpensive and easy to obtain. However, Tris-neopentyl-titanium-(IV)-chloride is not very soluble in water and it is therefore not suitable for use in aqueous solutions.

Future Directions

There are a number of potential future directions for Tris-neopentyl-titanium-(IV)-chloride. It could be used to facilitate the synthesis of new materials, such as nanomaterials and metal-organic frameworks. It could also be used to catalyze the synthesis of organic compounds and to facilitate the formation of new bonds between different molecules. Additionally, Tris-neopentyl-titanium-(IV)-chloride could be used to analyze biological compounds and to develop new methods for the synthesis of polymers.

Synthesis Methods

Tris-neopentyl-titanium-(IV)-chloride is synthesized by reacting titanium tetrachloride with neopentyl alcohol in an aqueous solution. The reaction is carried out in a sealed container at a temperature of approximately 100°C for a period of up to 24 hours. The reaction produces a white solid that is composed of titanium and chloride ions bound together in a tris-neopentyl configuration.

Scientific Research Applications

Tris-neopentyl-titanium-(IV)-chloride has been used in a variety of scientific research applications. It has been used as a catalyst for the synthesis of organic compounds, as a reagent for the analysis of biological compounds, and as a catalyst for the production of polymers. Tris-neopentyl-titanium-(IV)-chloride has also been used in the synthesis of metal-organic frameworks and in the synthesis of nanomaterials.